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Compound of Interest

3-Bromo-2,6-dimethoxybenzoic
Compound Name: o
aci

Cat. No.: B1272914

An In-depth Technical Guide to the Physical Properties of 3-Bromo-2,6-dimethoxybenzoic
Acid

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 3-Bromo-2,6-dimethoxybenzoic acid. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis. This document summarizes key quantitative data, outlines general experimental
protocols for property determination, and presents a logical workflow for the physical
characterization of a chemical compound.

Physical and Chemical Properties

3-Bromo-2,6-dimethoxybenzoic acid is a substituted benzoic acid derivative. Its core
physical and chemical identifiers are summarized in the table below for quick reference.
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Property Value Source(s)

Molecular Formula CoHoBrOa4 [1112][3]

Molecular Weight 261.07 g/mol [11[2][3]

CAS Number 73219-89-3 [LI21031[41[5]116]

Appearance White to Off-White Solid [5]

Melting Point 142 - 146 °C [5][6]

Boiling Point 359.8 £ 42.0 °C (Predicted) [5]

Density 1.571 + 0.06 g/cm3 (Predicted) [5]

pKa 3.59 + 0.10 (Predicted) [5]

N Slightly soluble in Chloroform,

Solubility [5]
DMSO, and Ethyl Acetate
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Experimental Protocols for Physical Property

Determination

The following sections detail the general experimental methodologies that are typically

employed to determine the physical properties of organic compounds like 3-Bromo-2,6-

dimethoxybenzoic acid.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity and is

determined as a temperature range from the point of initial melting to complete liquefaction.[7]

Methodology:
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e Asmall, dry sample of the crystalline solid is packed into a capillary tube.[8]

e The capillary tube is placed in a melting point apparatus, such as a Mel-Temp apparatus or a
Vernier melt station, alongside a calibrated thermometer.[7][9]

e The sample is heated at a controlled rate.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire sample becomes a clear liquid is recorded as the end of
the melting range.

Boiling Point Determination

For liquids, the boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.[7] For solids with high melting points like 3-Bromo-2,6-
dimethoxybenzoic acid, this value is often predicted as decomposition may occur at high
temperatures.

Methodology (Simple Distillation):
e The compound is placed in a round-bottom flask.[7]

o Asimple distillation apparatus is assembled, with a thermometer positioned to measure the
temperature of the vapor as it passes into the condenser.[7]

e The liquid is heated, and the temperature is recorded when the vapor temperature stabilizes
during the collection of the distillate. This stable temperature is the boiling point.[7]

Solubility Analysis

Solubility is assessed to understand the compound's behavior in various solvents, which is
critical for reaction setup, purification, and formulation. The principle of "like dissolves like" is a
guiding factor, where polar compounds tend to dissolve in polar solvents and non-polar
compounds in non-polar solvents.[8][9]

Methodology:
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o Asmall, measured amount of the solute (e.g., 3-Bromo-2,6-dimethoxybenzoic acid) is
added to a test tube.

» A measured volume of a specific solvent (e.g., water, ethanol, hexane, ethyl acetate) is
added.[9][10]

e The mixture is agitated to promote dissolution.

o Observations are made to determine if the compound is soluble, partially soluble, or
insoluble.[10] This can be done visually or by evaporating a drop of the solution to see if a
residue remains.[10]

Spectroscopic Analysis

Spectroscopic methods are used to elucidate the chemical structure and confirm the identity of
a compound.

« Infrared (IR) Spectroscopy: This technique is used to identify the functional groups present in
a molecule. An Attenuated Total Reflectance (ATR) IR spectrum for 3-Bromo-2,6-
dimethoxybenzoic acid has been referenced.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy provide
detailed information about the structure and chemical environment of the atoms in a
molecule.

Workflow for Physical Property Characterization

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a new or unknown organic compound.
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Caption: Workflow for the characterization of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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